Cas no 706806-68-0 (1,2-Pyrrolidinedicarboxylicacid, 2-[(3-chlorophenyl)methyl]-, 1-(1,1-dimethylethyl) ester, (2R)-)

• Product Name: 1,2-Pyrrolidinedicarboxylicacid, 2-[(3-chlorophenyl)methyl]-, 1-(1,1-dimethylethyl) ester, (2R)-
• CAS No: 706806-68-0
• MF: C₁₇H₂₂ClNO₄
• MW: 339.81388425827
• MDL: MFCD06797547
• CID: 557686
• PubChem ID: 2761838
• Update Time: 2025-09-27

1,2-Pyrrolidinedicarboxylicacid, 2-[(3-chlorophenyl)methyl]-, 1-(1,1-dimethylethyl) ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylicacid, 2-[(3-chlorophenyl)methyl]-, 1-(1,1-dimethylethyl) ester, (2R)-
• BOC-(R)-ALPHA-(3-CHLOROBENZYL)-PROLINE
• 1,2-Pyrrolidinedicarboxylicacid, 2-[(3-chlorophenyl)methyl]-, 1-(1,1-dimethylethyl) ester, (2R...
• 706806-68-0
• (2R)-2-[(3-chlorophenyl)methyl]-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• PS-12536
• AKOS015949743
• BOC-(R)-ALPHA-(3-CHLORO-BENZYL)-PROLINE
• Boc-(R)-alpha-(3-chlorobenzyl)proline
• MFCD06797547
• (R)-1-(tert-butoxycarbonyl)-2-(3-chlorobenzyl)pyrrolidine-2-carboxylic acid

• MDL： MFCD06797547
• Inchi： 1S/C17H22ClNO4/c1-16(2,3)23-15(22)19-9-5-8-17(19,14(20)21)11-12-6-4-7-13(18)10-12/h4,6-7,10H,5,8-9,11H2,1-3H3,(H,20,21)/t17-/m1/s1
• InChI Key： KLTFJXPAPHYWKB-QGZVFWFLSA-N
• SMILES： ClC1=CC=CC(=C1)C[C@@]1(C(=O)O)CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 339.1237359g/mol
• Monoisotopic Mass: 339.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.268
• Boiling Point: 467.7°C at 760 mmHg
• Flash Point: 236.7°C
• Refractive Index: 1.562

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids